N-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-1-butanamine

• IUPAC Name: N-[2-[2-(4-fluorophenoxy)ethoxy]ethyl]butan-1-amine
• InChI: InChI=1S/C14H22FNO2/c1-2-3-8-16-9-10-17-11-12-18-14-6-4-13(15)5-7-14/h4-7,16H,2-3,8-12H2,1H3
• InChI Key: LGBHWBHZYZRPRY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCOCCOC1=CC=C(C=C1)F
• Molecular Formula: C14H22FNO2
• Molecular Weight: 255.33 g/mol

Description

N-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-1-butanamine, commonly known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) drug. It is widely used as an antidepressant medication due to its ability to regulate serotonin levels in the brain. The chemical structure of fluoxetine is C17H18F3NO, and it has a molecular weight of 309.3 g/mol.

Mechanism of Action

Fluoxetine works by inhibiting the reuptake of serotonin in the brain, which leads to an increase in the concentration of this neurotransmitter in the synaptic cleft. This increase in serotonin levels is thought to improve mood and alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a number of biochemical and physiological effects on the brain and body. It has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Fluoxetine has also been shown to increase the number of serotonin receptors in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in laboratory experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for investigating the role of serotonin in the brain. Additionally, fluoxetine has a long half-life, which allows for sustained effects on serotonin levels. However, it is important to note that fluoxetine can have off-target effects on other neurotransmitters and receptors, which may complicate experimental results.

Future Directions

There are several potential future directions for research on fluoxetine. One area of interest is the development of new N-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-1-butanamine drugs that have improved efficacy and fewer side effects. Another area of research is the investigation of the role of serotonin in the development of psychiatric disorders, such as depression and anxiety. Additionally, there is interest in exploring the use of fluoxetine as a treatment for other medical conditions, such as neuropathic pain and obesity.

Synthesis Methods

Fluoxetine can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzonitrile with ethylene oxide followed by the reaction of the resulting intermediate with butylamine. The final product is obtained after purification and crystallization.

Scientific Research Applications

Fluoxetine has been extensively studied for its therapeutic effects on various mental health conditions, including depression, anxiety, and obsessive-compulsive disorder. It has also been investigated for its potential use in treating other medical conditions such as obesity, premenstrual dysphoric disorder, and neuropathic pain.